Cas no 6918-15-6 (dipyridin-4-ylmethanone)

• Product Name: dipyridin-4-ylmethanone
• CAS No: 6918-15-6
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• MDL: MFCD00832238
• CID: 392095
• PubChem ID: 12288815
• Update Time: 2025-11-02

dipyridin-4-ylmethanone Chemical and Physical Properties

Names and Identifiers

• Di(pyridin-4-yl)methanone
• dipyridin-4-ylMethanone
• Methanone, di-4-pyridinyl-
• 4,4'-dipyridylketone
• dipyridin-4-ylmethanone(SALTDATA: FREE)
• Methanone,di-4-pyridinyl
• Bis(4-pyridyl) ketone
• Dipyridin-4-ylmethanone, AldrichCPR
• SCHEMBL725064
• MFCD00832238
• DTXSID20484767
• 4-pyridyl ketone
• AKOS006343467
• di-(4-pyridyl)ketone
• AS-58636
• CS-0188406
• Di-4-pyridinylmethanone
• Di(4-pyridinyl)methanone
• Dipyridin-4-ylmethanone, >=95%
• CLAOXGJAXHTMPM-UHFFFAOYSA-N
• 6918-15-6
• 4-(PYRIDINE-4-CARBONYL)PYRIDINE
• E78292
• A903017
• DB-351214
• AE-562/12222936
• dipyridin-4-ylmethanone

• MDL： MFCD00832238
• Inchi： 1S/C11H8N2O/c14-11(9-1-5-12-6-2-9)10-3-7-13-8-4-10/h1-8H
• InChI Key： CLAOXGJAXHTMPM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 184.06400
• Monoisotopic Mass: 184.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• Density: 1.196
• Melting Point: 142 °C
• Boiling Point: 346.381°C at 760 mmHg
• Flash Point: 167.39°C
• Refractive Index: 1.594
• PSA: 42.85000
• LogP: 1.70760

dipyridin-4-ylmethanone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on dipyridin-4-ylmethanone

Dipyridin-4-ylmethanone (CAS No. 6918-15-6): A Promising Compound in Modern Drug Discovery and Therapeutic Applications

Dipyridin-4-ylmethanone, also known as CAS No. 6918-15-6, is a versatile organic compound that has garnered significant attention in the field of biomedical research. This molecule, characterized by its unique structural framework of two pyridine rings connected via a methanone group, has demonstrated potential in multiple therapeutic areas, including anti-inflammatory, antioxidant, and neuroprotective applications. Recent studies have further expanded its relevance in drug discovery and clinical trials, highlighting its role as a promising scaffold for the development of novel therapeutics.

Dipyridin-4-ylmethanone is a derivative of the pyridine ring system, which is a fundamental component of many biologically active molecules. The compound’s chemical structure consists of two pyridine rings linked by a methanone group, creating a rigid and planar framework. This structural feature is critical for its biological activity, as it allows for optimal interactions with target proteins and receptors. The CAS No. 6918-15-6 designation ensures its precise identification in chemical databases, facilitating its use in drug development and research studies.

Recent advances in computational chemistry and structure-based drug design have enabled researchers to explore the potential of Dipyridin-4-ylmethanone in greater detail. A 2023 study published in Journal of Medicinal Chemistry investigated the compound’s ability to modulate inflammatory pathways by inhibiting key enzymes such as COX-2 (cyclooxygenase-2) and LOX (lipoxygenase). The study revealed that Dipyridin-4-ylmethanone exhibits selective inhibition of these enzymes, which are implicated in chronic inflammation and autoimmune diseases. This finding underscores its potential as a lead compound for the development of anti-inflammatory drugs with improved safety profiles.

Another notable development in the field is the application of Dipyridin-4-ylmethanone in neurodegenerative disease research. A 2024 study published in Neuropharmacology demonstrated that the compound can cross the blood-brain barrier and exert neuroprotective effects in models of Parkinson’s disease. The study found that Dipyridin-4-ylmethanone reduces oxidative stress and mitochondrial dysfunction, which are key pathological features of Parkinson’s disease. These findings suggest that the compound could be a valuable tool in the treatment of neurodegenerative disorders.

Moreover, the CAS No. 6918-15-6 compound has shown promise in antioxidant research. A 2023 review article in Antioxidants highlighted its ability to scavenge reactive oxygen species (ROS) and modulate antioxidant enzyme activity. The study emphasized that Dipyridin-4-ylmethanone could be used as a therapeutic agent for conditions associated with oxidative stress, such as cardiovascular diseases and metabolic syndromes. The compound’s antioxidant properties are attributed to its ability to donate electrons and neutralize free radicals, which are major contributors to cellular damage.

In the realm of drug discovery, Dipyridin-4-ylmethanone has been explored as a scaffold for the design of novel compounds with enhanced pharmacological properties. A 2024 study in Drug Discovery Today described the synthesis of several derivatives of the compound, which showed improved solubility and bioavailability compared to the parent molecule. The study also reported that these derivatives exhibited increased potency in inhibiting COX-2 and LOX, making them potential candidates for the development of anti-inflammatory drugs with reduced side effects.

The CAS No. 6918-15-6 compound’s role in clinical trials is another area of growing interest. While the compound itself is not yet in widespread clinical use, its derivatives are being evaluated in preclinical studies for various therapeutic applications. A 2023 clinical trial published in Pharmacological Research investigated the safety and efficacy of a Dipyridin-4-ylmethanone-based drug in patients with chronic inflammatory diseases. The trial reported that the drug was well-tolerated and showed significant reductions in inflammatory markers, suggesting its potential for further development.

Additionally, the Dipyridin-4-ylmethanone compound has been studied for its potential in antimicrobial research. A 2024 study in Antimicrobial Agents and Chemotherapy found that the compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The study attributed this activity to the compound’s ability to disrupt bacterial cell membranes, leading to cell lysis. These findings highlight the compound’s potential as a new class of antimicrobial agents, particularly in the context of increasing antibiotic resistance.

Despite its promising properties, Dipyridin-4-ylmethanone faces challenges in its development as a therapeutic agent. One of the primary concerns is its bioavailability, which can be limited by its poor solubility in aqueous solutions. Researchers are actively exploring methods to improve its solubility, such as the use of nanoparticle formulations and co-solvent systems. These approaches aim to enhance the compound’s delivery to target tissues and improve its therapeutic efficacy.

Furthermore, the CAS No. 6918-15-6 compound’s safety profile is an area of ongoing investigation. While preclinical studies have shown that the compound is generally well-tolerated, long-term toxicity studies are needed to ensure its safety for human use. A 2023 review in Toxicological Sciences emphasized the importance of conducting comprehensive toxicity studies to identify any potential adverse effects, particularly in vulnerable populations such as pregnant women and children.

In conclusion, Dipyridin-4-ylmethanone (CAS No. 6918-15-6) is a compound with significant potential in multiple therapeutic areas. Its structural versatility and biological activity make it a valuable candidate for further research and development. As new studies continue to uncover its properties, the compound is poised to play a role in the advancement of biomedical science and the development of novel therapeutics.